![molecular formula C22H23N3O3 B318239 1-(2-Methoxyphenyl)-4-{[5-(4-methylphenyl)-3-isoxazolyl]carbonyl}piperazine](/img/structure/B318239.png)
1-(2-Methoxyphenyl)-4-{[5-(4-methylphenyl)-3-isoxazolyl]carbonyl}piperazine
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Overview
Description
[4-(2-methoxyphenyl)-1-piperazinyl]-[5-(4-methylphenyl)-3-isoxazolyl]methanone is a member of piperazines.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- This compound has been involved in the synthesis of new derivatives with potential antimicrobial activities. For instance, Bektaş et al. (2007) synthesized various 1,2,4-triazole derivatives, including compounds related to 1-(2-methoxyphenyl)piperazine, and found some of these derivatives to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).
Affinity and Selectivity in Serotonin Receptors
- Research by Raghupathi et al. (1991) focused on analogues of the serotonin antagonist 1-(2-methoxyphenyl)piperazine, aiming to improve selectivity and affinity for serotonin receptors. They reported that certain analogues retained antagonist activity, indicating potential applications in studying serotonin-related functions (Raghupathi et al., 1991).
Radioligands for Imaging of Serotonin Receptors
- Gao et al. (2012) worked on synthesizing carbon-11-labeled arylpiperazinylthioalkyl derivatives for use as PET radioligands, targeting serotonin receptors. This application is crucial for brain imaging and studying neurological functions (Gao, Wang, & Zheng, 2012).
Studies in Central Nervous System Agents
- Mokrosz et al. (1994) synthesized a set of 1-(o-methoxyphenyl)piperazines, including 1-(2-methoxyphenyl)piperazine derivatives, and evaluated their affinity for 5-HT1A and 5-HT2 receptors. Their work contributes to understanding the role of these compounds in central nervous system activities (Mokrosz et al., 1994).
Molecular Structure and Supramolecular Assembly
- A study by Chinthal et al. (2021) on 1-halobenzoyl-4-(2-methoxyphenyl)piperazines revealed their molecular structures and patterns in hydrogen-bonded assemblies, providing insights into the chemical properties and potential applications of these compounds (Chinthal et al., 2021).
Fluorescent Ligands for Receptor Imaging
- Lacivita et al. (2009) synthesized 1-(2-methoxyphenyl)piperazine derivatives with fluorescent moieties for visualizing serotonin receptors. This research aids in developing tools for receptor imaging and studying receptor dynamics in biological systems (Lacivita et al., 2009).
properties
Molecular Formula |
C22H23N3O3 |
---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
[4-(2-methoxyphenyl)piperazin-1-yl]-[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanone |
InChI |
InChI=1S/C22H23N3O3/c1-16-7-9-17(10-8-16)21-15-18(23-28-21)22(26)25-13-11-24(12-14-25)19-5-3-4-6-20(19)27-2/h3-10,15H,11-14H2,1-2H3 |
InChI Key |
KNNYXMWJUQXPFM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N3CCN(CC3)C4=CC=CC=C4OC |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N3CCN(CC3)C4=CC=CC=C4OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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